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Compound of Interest

Compound Name: Sodium sulfate decahydrate

Cat. No.: B1196930

An In-depth Examination for Researchers, Scientists, and Drug Development Professionals

Mirabilite, also known as Glauber's salt, is a hydrous sodium sulfate mineral with the chemical
formula Na2S0a4-10H20. This technical guide provides a comprehensive overview of its
mineralogical properties, natural occurrences, and the analytical techniques used for its
characterization. This document is intended for researchers, scientists, and professionals in
drug development who may encounter or utilize this mineral in their work.

Mineralogy of Mirabilite

Mirabilite crystallizes in the monoclinic system and is characterized by its vitreous luster and
typically colorless to white appearance. It is a soft mineral, with a Mohs hardness ranging from
1.5 to 2.[1] A key characteristic of mirabilite is its instability under ambient conditions; it readily
dehydrates in dry air, transforming into the anhydrous sodium sulfate mineral, thenardite
(Na2S0a).[1] This transformation is reversible, with thenardite absorbing moisture to reform
mirabilite.

Physical and Chemical Properties

A summary of the key physical and chemical properties of mirabilite is presented in Table 1.
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Property

Value(s)

Reference(s)

Chemical Formula

Na2S04-10H20

[1]

Crystal System Monoclinic [1]
Space Group P2i/c [1]
Mohs Hardness 15-2 [1]

Density 1.464 - 1.49 g/cm?3 [1][2]
Luster Vitreous [1]
Color Colorless to white [1]
Streak White [1]
Cleavage Perfect on {100} [2]
Fracture Conchoidal [1]

Crystal Structure

The crystal structure of mirabilite is monoclinic, belonging to the space group P2i/c.[1] The unit

cell parameters are provided in Table 2. The structure consists of chains of sodium octahedra

that are separated by sulfate tetrahedra, all interconnected through a network of hydrogen

bonds.
Parameter Value Reference(s)
a 12.847(2) A [2]
b 10.370(3) A [2]
c 11.512(3) A [2]
B 107.789(10)° [2]

Z (formula units per unit cell)

4

Chemical Composition
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The ideal chemical composition of mirabilite is presented in Table 3, detailing the weight
percentages of its constituent elements.

Element Symbol Weight %
Sodium Na 14.27
Sulfur S 9.95
Hydrogen H 6.26
Oxygen @) 69.52

Natural Occurrence

Mirabilite is primarily an evaporite mineral, forming from the concentration of sodium sulfate-
rich brines in various geological settings.

Geological Settings

The primary environments where mirabilite is found include:

o Saline Playa Lakes and Salt Pans: These are among the most common settings for mirabilite
formation, where evaporation of saline water leads to the precipitation of various salts.[1][3]

« Saline Springs: Springs with high concentrations of dissolved sodium sulfate can form
mirabilite deposits upon cooling and evaporation.[1]

e Caves and Lava Tubes: In arid environments, mirabilite can form as efflorescences on the
walls of caves and lava tubes.[3]

e Volcanic Fumaroles: Mirabilite can also be found as a sublimate product around volcanic
fumaroles.[3]

Formation Processes

The formation of mirabilite is primarily driven by evaporation and temperature changes. As
saline water bodies evaporate, the concentration of dissolved salts increases. When the
saturation point of sodium sulfate is reached, and typically as temperatures decrease, mirabilite
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crystals precipitate from the brine. This process is often seasonal, with mirabilite forming during
colder months when its solubility is lower.[4]

Mirabilite Formation and Transformation Pathway.

Associated Minerals

Mirabilite is commonly found in association with other evaporite minerals. The specific mineral
assemblage can provide insights into the geochemical conditions of the depositional
environment. Common associated minerals are listed in Table 4.

Mineral Chemical Formula
Gypsum CaS0a4:2H20

Halite NacCl

Thenardite Na:2S0a4

Trona Nasz(COs3)(HCOs3)-2H20
Glauberite Naz2Ca(S0a4)2

Epsomite MgSOa-7H20

Experimental Protocols for Characterization

The accurate identification and characterization of mirabilite require specific analytical
techniques. Detailed methodologies for key experiments are provided below.

X-Ray Diffraction (XRD) Analysis
Objective: To identify the crystalline phases present in a sample and to determine the unit cell
parameters of mirabilite.

Methodology:

o Sample Preparation: A small, representative sample of the mineral is gently ground to a fine
powder (typically <10 pm) using an agate mortar and pestle. This ensures random
orientation of the crystallites.
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o Sample Mounting: The powdered sample is packed into a standard XRD sample holder.
Care must be taken to create a flat, smooth surface to minimize preferred orientation effects.

» Instrument Parameters: The sample is analyzed using a powder X-ray diffractometer with the
following typical parameters:

o X-ray Source: Cu Ka radiation (A = 1.5406 A)
o Voltage: 40 kV

o Current: 40 mA

o Scan Range (26): 5° to 70°

o Step Size: 0.02°

o Time per Step: 1 second

o Data Analysis: The resulting diffraction pattern is analyzed by comparing the peak positions
(d-spacings) and intensities to a standard reference database, such as the International
Centre for Diffraction Data (ICDD) database, to confirm the presence of mirabilite and
identify any associated minerals.

Scanning Electron Microscopy (SEM) with Energy
Dispersive X-ray Spectroscopy (EDS)

Objective: To observe the morphology of mirabilite crystals and to determine their elemental
composition.

Methodology:

Due to the hydrated nature of mirabilite and its instability under high vacuum, specialized
techniques such as Environmental SEM (ESEM) or Cryo-SEM are recommended.

Environmental SEM (ESEM) Protocol:

o Sample Preparation: A small, intact crystal or crystal fragment of mirabilite is mounted on an
SEM stub using a conductive adhesive. No conductive coating is necessary for ESEM.
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o ESEM Chamber Conditions: The sample is introduced into the ESEM chamber, which is
maintained at a controlled water vapor pressure to prevent dehydration of the mirabilite.

e Imaging: The sample is imaged using a gaseous secondary electron detector (GSED) to
obtain high-resolution images of the crystal morphology.

o EDS Analysis: The elemental composition of the sample is determined using an attached
EDS detector. This provides qualitative and semi-quantitative data on the elements present
(Na, S, O).

Cryo-SEM Protocol:
o Sample Mounting: A small sample is mounted on a specialized cryo-stub.

e Cryo-Fixation: The sample is rapidly frozen by plunging it into a cryogen such as liquid
nitrogen slush. This vitrifies the water within the crystal structure, preventing the formation of
damaging ice crystals.

o Sputter Coating: While still under cryogenic conditions, the sample is coated with a thin layer
of a conductive material (e.g., gold or carbon) to prevent charging during imaging.

» Imaging and Analysis: The sample is transferred to a cryo-stage within the SEM chamber
and imaged at low temperatures. EDS analysis can be performed as described above.
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Sample Collection & Preparation
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Workflow for the Characterization of Mirabilite.

Wet Chemical Analysis (Gravimetric Method)

Objective: To quantitatively determine the sulfate content of a mirabilite sample.

Methodology:

o Sample Preparation: A precisely weighed amount of the mirabilite sample (approximately 0.5
g) is dissolved in deionized water (approximately 200 mL).

 Acidification: The solution is acidified with a small amount of hydrochloric acid (HCI).

» Precipitation: The solution is heated to boiling, and an excess of a hot barium chloride
(BaCl2) solution is slowly added while stirring. This results in the precipitation of insoluble
barium sulfate (BaSOa).
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o Digestion: The mixture is kept warm for a period to allow the precipitate to digest and form
larger, more easily filterable particles.

« Filtration and Washing: The precipitate is collected by filtration through ashless filter paper
and washed with hot deionized water until the filtrate is free of chloride ions (tested with
silver nitrate solution).

e Drying and Ignition: The filter paper containing the precipitate is dried and then ignited in a
muffle furnace to a constant weight.

o Calculation: The weight of the resulting BaSOa is used to calculate the percentage of sulfate
in the original mirabilite sample.

Conclusion

Mirabilite is a geologically and chemically significant mineral with distinct properties and
occurrences. Its instability under ambient conditions presents challenges for its study but also
highlights its importance as an indicator of specific environmental conditions, particularly in arid
and saline environments. The experimental protocols detailed in this guide provide a framework
for the accurate characterization of mirabilite, which is essential for its application in various
scientific and industrial fields, including pharmaceutical development where hydrated salts can
play a role in formulation and stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Mineralogy and Natural Occurrence of Mirabilite: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196930#natural-occurrence-and-mineralogy-of-
mirabilite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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